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Introduction
Dextran, a complex branched glucan, has emerged as a versatile and indispensable

biopolymer in a myriad of biological and pharmaceutical applications. Its inherent

biocompatibility, biodegradability, and low toxicity, coupled with the ease of chemical

modification, have positioned it as a key player in drug delivery, tissue engineering, and clinical

medicine.[1] This technical guide provides a comprehensive overview of the core functions of

dextran in biological systems, with a focus on quantitative data, detailed experimental

protocols, and the underlying signaling pathways.

Core Functions and Applications
Dextran's utility in biological systems is diverse, ranging from its classical use as a plasma

volume expander to its more recent applications in sophisticated drug delivery systems and

regenerative medicine.

Plasma Volume Expansion
Dextran solutions, particularly Dextran 40 and Dextran 70, are clinically used as plasma

volume expanders to treat hypovolemia resulting from hemorrhage, surgery, or burns.[2][3] By

increasing the osmotic pressure of the blood, dextran draws fluid from the interstitial space into
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the intravascular compartment, thereby restoring blood volume and improving hemodynamic

stability.[4]

Data Presentation: Comparative Plasma Volume Expansion
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Plasma
Expander

Concentrati
on

Infused
Volume

Plasma
Volume
Increase
(mL)

Study
Population

Reference

Dextran 70 6% 1000 mL 790 mL

Post-

operative

patients

[5]

Hydroxyethyl

starch
- 1000 mL -

Post-

operative

patients

[5]

Polygelatin - 1000 mL -

Post-

operative

patients

[5]

Albumin 5% 1000 mL -

Post-

operative

patients

[5]

Saline 0.9% 1000 mL 180 mL

Post-

operative

patients

[5]

Dextran 70 6% 20 mL/kg
36.3 ± 2.3

mL/kg
Guinea pigs [6]

Albumin 5% 20 mL/kg
26.4 ± 4.7

mL/kg
Guinea pigs [6]

HES 130/0.4 6% 20 mL/kg
17.6 ± 3.5

mL/kg
Guinea pigs [6]

Dextran 70 6% 15 mL/kg

Similar to

Albumin 25

mL/kg

Guinea pigs [7]

Albumin 5% 25 mL/kg

Similar to

Dextran 15

mL/kg

Guinea pigs [7]
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Drug Delivery Systems
Dextran's favorable properties, including its excellent water solubility and prolonged circulation

time, make it an ideal candidate for various drug delivery systems.[5] It can be formulated into

nanoparticles, hydrogels, and conjugates to improve drug solubility, stability, and therapeutic

efficacy while reducing off-site toxicity.[5][6]

Data Presentation: Doxorubicin Loading in Dextran-Based Nanoparticles

Dextran
Derivative

Nanoparticle
Type

Drug Loading
Content (DLC)
%

Encapsulation
Efficiency (EE)
%

Reference

Dextran-b-poly(ε-

caprolactone)
Nanoparticles - - [8]

Acetalated

Dextran
Nanoparticles - - [2]

Dextran-b-

poly(D,L-lactide)
Nanoparticles up to 21% (w/w) - [9]

Dextran-coated

SPIONs
Nanoparticles - 50.3% (pH 5.0) [10]

Oxidized Dextran
Prodrug

Nanoparticles
High - [11]

Experimental Protocol: Preparation of Dextran Nanoparticles for Drug Delivery

This protocol outlines the synthesis of dextran nanoparticles (Dex-NPs) via the oxidation of

dextran followed by self-assembly with a coiling agent.

Materials:

Dextran (e.g., 70 kDa)

Sodium metaperiodate (NaIO₄)
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Ethylene glycol

Dodecylamine (or other amine-containing coiling agent)

Doxorubicin (optional, for drug loading)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Dialysis membrane (MWCO 12-14 kDa)

Distilled water

Methodology:

Dextran Oxidation:

Dissolve 10 g of dextran in 200 mL of distilled water.

Add sodium metaperiodate in a specific molar ratio (e.g., 1:10 IO₄⁻/glucose units) to the

dextran solution.

Stir the solution in the dark at room temperature for 1 hour.

Quench the reaction by adding ethylene glycol.

Dialyze the resulting polyaldehydodextran (PAD) solution against distilled water for 3 days

and then lyophilize.[8]

Nanoparticle Synthesis:

Dissolve 1 g of the dried PAD in 10 mL of distilled water at 30°C.

Add a pre-warmed solution of the coiling agent (e.g., dodecylamine). For drug loading, a

doxorubicin solution can be added 5 minutes prior to the coiling agent.[8]

Stir the mixture continuously at 30°C for 30 minutes.
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Adjust the pH of the solution to 10 using 0.5 M NaOH over a period of 60 minutes.

Neutralize the pH to 7.4 with HCl.

Dialyze the resulting nanoparticle solution against distilled water for 30 minutes to remove

impurities.[8]

Experimental Workflow: Dextran Nanoparticle Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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